Sumatriptan-d6 Sumatriptan-d6
Brand Name: Vulcanchem
CAS No.: 1020764-38-8
VCID: VC20845027
InChI: InChI=1S/C14H21N3O2S/c1-15-20(18,19)10-11-4-5-14-13(8-11)12(9-16-14)6-7-17(2)3/h4-5,8-9,15-16H,6-7,10H2,1-3H3/i2D3,3D3
SMILES: CNS(=O)(=O)CC1=CC2=C(C=C1)NC=C2CCN(C)C
Molecular Formula: C14H21N3O2S
Molecular Weight: 301.44 g/mol

Sumatriptan-d6

CAS No.: 1020764-38-8

Cat. No.: VC20845027

Molecular Formula: C14H21N3O2S

Molecular Weight: 301.44 g/mol

* For research use only. Not for human or veterinary use.

Sumatriptan-d6 - 1020764-38-8

Specification

CAS No. 1020764-38-8
Molecular Formula C14H21N3O2S
Molecular Weight 301.44 g/mol
IUPAC Name 1-[3-[2-[bis(trideuteriomethyl)amino]ethyl]-1H-indol-5-yl]-N-methylmethanesulfonamide
Standard InChI InChI=1S/C14H21N3O2S/c1-15-20(18,19)10-11-4-5-14-13(8-11)12(9-16-14)6-7-17(2)3/h4-5,8-9,15-16H,6-7,10H2,1-3H3/i2D3,3D3
Standard InChI Key KQKPFRSPSRPDEB-XERRXZQWSA-N
Isomeric SMILES [2H]C([2H])([2H])N(CCC1=CNC2=C1C=C(C=C2)CS(=O)(=O)NC)C([2H])([2H])[2H]
SMILES CNS(=O)(=O)CC1=CC2=C(C=C1)NC=C2CCN(C)C
Canonical SMILES CNS(=O)(=O)CC1=CC2=C(C=C1)NC=C2CCN(C)C

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